Cas no 2803375-13-3 (Methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride)

• Product Name: Methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride
• CAS No: 2803375-13-3
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5140477
• PubChem ID: 155290993
• Update Time: 2026-03-03

Methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride
• F76007
• (S)-methyl 6,6-dimethylmorpholine-3-carboxylate hydrochloride
• methyl (3S)-6,6-dimethylmorpholine-3-carboxylate;hydrochloride
• 2803375-13-3

• Inchi： 1S/C8H15NO3.ClH/c1-8(2)5-9-6(4-12-8)7(10)11-3;/h6,9H,4-5H2,1-3H3;1H/t6-;/m0./s1
• InChI Key： OGJYBSYSZIAEOJ-RGMNGODLSA-N
• SMILES： Cl.O1C[C@@H](C(=O)OC)NCC1(C)C

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on Methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride

Methyl (S)-6,6-Dimethylmorpholine-3-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride, with the CAS number 2803375-13-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of morpholine, a six-membered heterocyclic amine, and its structure includes a methyl group at the 6-position and a carboxylate ester at the 3-position. The hydrochloride salt form indicates that it exists in its protonated state, which is common for compounds with basic nitrogen atoms. The stereochemistry at the 6-position is specified as (S), which is critical for its biological activity and pharmacokinetic properties.

The synthesis of methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride involves several steps, including the preparation of the morpholine derivative and subsequent esterification. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S)-enantiomer, which is essential for its intended applications. The compound's structure has been optimized to enhance its stability and solubility, making it suitable for various chemical and biological studies.

Recent research has highlighted the potential of methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride as a building block in drug discovery. Its unique structure allows for diverse functionalization, enabling the creation of bioactive molecules with tailored properties. For instance, studies have demonstrated its utility in the development of inhibitors for specific enzymes involved in metabolic pathways. The compound's ability to form stable complexes with target proteins has been validated through X-ray crystallography and computational modeling.

In addition to its role in drug discovery, methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride has found applications in materials science. Its chiral nature makes it a valuable component in the synthesis of liquid crystals and self-assembling materials. Recent experiments have shown that incorporating this compound into polymer matrices can enhance their mechanical properties and thermal stability.

The biological evaluation of methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. Furthermore, animal studies have shown that it exhibits potent anti-inflammatory effects without significant toxicity, suggesting its potential as a therapeutic agent.

From an environmental perspective, the degradation pathways of methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride have been investigated to assess its ecological impact. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems.

In conclusion, methyl (S)-6,6-dimethylmorpholine-3-carboxylate hydrochloride is a versatile compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and stereochemistry make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.